Cas no 1503793-04-1 (1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol)

• Product Name: 1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol
• CAS No: 1503793-04-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5161023
• PubChem ID: 65417136
• Update Time: 2025-11-02

1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethenyl-4-methoxy-3-methyl-
• 1-(4-Methoxy-3-methylphenyl)prop-2-en-1-ol
• 1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol

• Inchi： 1S/C11H14O2/c1-4-10(12)9-5-6-11(13-3)8(2)7-9/h4-7,10,12H,1H2,2-3H3
• InChI Key： PQEDAJQQXPQSDW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=C(C)C=1)(O)C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol

1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol (CAS No. 1503793-04-1: A Multifaceted Compound with Emerging Applications in Medicinal Chemistry and Materials Science

1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol (CAS No. 1503793-04-1) is a structurally unique organic compound that has garnered increasing attention in recent years due to its distinctive chemical architecture and potential applications in diverse scientific domains. This compound, characterized by a prop-2-en-1-ol backbone conjugated to a 4-methoxy-3-methylphenyl group, exhibits a combination of aromatic and aliphatic functionalities that contribute to its chemical versatility. Its molecular structure, which includes a hydroxyl group, a double bond, and a methoxy substituent, positions it as a promising scaffold for further functionalization in synthetic chemistry and pharmaceutical development.

The chemical synthesis of 1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol typically involves a series of well-defined steps, including the alkylation of phenolic derivatives followed by dehydration or elimination reactions to form the conjugated double bond. Recent advances in catalytic methods have enabled more efficient and environmentally sustainable synthetic routes, such as the use of transition-metal-catalyzed processes that minimize byproduct formation and improve overall yields. These innovations align with the growing emphasis on green chemistry principles in modern drug discovery and materials engineering.

From a biological perspective, 1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol has shown intriguing interactions with various target proteins in preliminary in vitro studies. Researchers have reported its ability to modulate enzyme activity through hydrogen bonding and hydrophobic interactions, particularly in systems involving kinase inhibition and oxidative stress reduction. These properties have sparked interest in its potential as a lead compound for drug development, with ongoing investigations focused on optimizing its pharmacokinetic profile and selectivity for specific biological targets.

In the field of materials science, the conjugated double bond and aromatic substituents of 1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol have been explored for applications in polymer synthesis and nanostructured materials. Notably, recent studies have demonstrated its utility as a monomer in the production of cross-linked polymers with enhanced mechanical properties. These materials are being evaluated for use in biomedical devices and smart coatings that require both flexibility and chemical stability.

The analytical characterization of 1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol has been facilitated by advances in spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). High-resolution 1H NMR spectra have confirmed the presence of the hydroxyl proton and methoxy group, while infrared (IR) spectroscopy has provided insights into the vibrational modes of the double bond and alkoxy linkage. These analytical tools are critical for ensuring the purity and structural integrity of the compound during scale-up processes and commercial applications.

Looking ahead, the future directions for 1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol (CAS No. 1503793-04-1) are likely to be shaped by interdisciplinary research efforts. In medicinal chemistry, ongoing work aims to modify its hydroxyl group and methoxy substituent to enhance bioavailability and target specificity. Simultaneously, computational modeling approaches are being employed to predict its binding affinity to protein targets and optimize its molecular interactions. In materials science, the compound’s potential as a building block for functional polymers and nanocomposites continues to be explored, with a focus on scalable manufacturing and cost-effective production methods.

As the scientific community continues to unravel the multifaceted potential of 1-(4-methoxy-3-methylphenyl)prop-2-en-1-ol, its CAS No. 1503793-04-1 will remain a key identifier in academic and industrial research contexts. Whether as a pharmaceutical lead, material precursor, or chemical probe, this compound exemplifies the power of molecular design to address complex scientific challenges. Its journey from the laboratory bench to real-world applications underscores the importance of collaborative innovation in advancing modern science and technology.